Cas no 953855-50-0 (ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate)

• Product Name: ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate
• CAS No: 953855-50-0
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5431111
• Update Time: 2025-05-19

ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• KCIQFVGXUZIOLT-VQHVLOKHSA-N
• ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate

• Inchi： 1S/C20H18N2O3S/c1-3-25-20(24)14-6-8-17-16(12-14)18(11-13(2)21-17)22-19(23)9-7-15-5-4-10-26-15/h4-12H,3H2,1-2H3,(H,21,22,23)/b9-7+
• InChI Key： KCIQFVGXUZIOLT-VQHVLOKHSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(NC(=O)/C=C/C2SC=CC=2)C=C1C

Additional information on ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate

Introduction to Ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate (CAS No. 953855-50-0)

Ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate, identified by its CAS number 953855-50-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development.

The molecular structure of ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate is characterized by a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its broad spectrum of biological activities. The presence of a thiophene ring at the 3-position and an amido group at the 2-position introduces additional layers of complexity, which can influence the compound's interactions with biological targets. This unique structural arrangement makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy against a range of diseases, including infectious diseases and cancer. The specific substitution pattern in ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate suggests potential applications in modulating enzyme activity and inhibiting pathogenic processes. For instance, quinoline-based compounds have been explored for their antimicrobial properties, with some derivatives showing promise in treating resistant bacterial infections.

The incorporation of a thiophene ring into the molecular framework can enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy. Thiophene derivatives are known for their ability to interact with biological macromolecules, such as proteins and enzymes, thereby modulating their function. This property makes ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate a valuable asset in the development of novel therapeutic agents.

Recent studies have highlighted the importance of structure-based drug design in optimizing pharmacological properties. The quinoline scaffold provides a versatile platform for modifying electronic and steric properties, which can be fine-tuned to achieve desired biological outcomes. The amido group in ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate can serve as a hinge region for binding to target proteins, facilitating the development of highly specific inhibitors.

The ethyl ester moiety at the carboxylate position offers flexibility in further chemical modifications, allowing researchers to explore different analogs with enhanced pharmacokinetic profiles. This versatility is particularly valuable in early-stage drug discovery, where rapid screening and optimization are essential.

In the context of current pharmaceutical research, there is an increasing emphasis on developing small molecules that can modulate protein-protein interactions (PPIs). Quinoline derivatives have shown potential in this area, with some compounds demonstrating ability to disrupt harmful protein complexes involved in diseases like cancer and neurodegeneration. The unique structural features of ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate make it an intriguing candidate for such applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

Ethical considerations and regulatory compliance are paramount in pharmaceutical research. The development of new compounds must adhere to stringent guidelines to ensure safety and efficacy. The exploration of ethyl 2-methyl-4-(2E)-3-(thiophen-2-yl)prop-2-enamidoquinoline-6-carboxylate aligns with these principles by focusing on rational drug design and leveraging cutting-edge chemical methodologies.

In conclusion, ethyl 2-methyl-4-(2E)-3-(thiophen-2-y l)prop - - en amidoquinoline -6 -carbox yl ate (CAS No. 953855 -50 -0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic strategies.